Cas no 2680880-20-8 (2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2680880-20-8
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5651067
• PubChem ID: 165916866
• Update Time: 2025-06-10

2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279333
• 2-(5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)propanoic acid
• 2680880-20-8
• 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C11H15N3O4/c1-4-5-18-11(17)12-9-6-7(2)14(13-9)8(3)10(15)16/h4,6,8H,1,5H2,2-3H3,(H,15,16)(H,12,13,17)
• InChI Key： PLJMPOKXJQIQGV-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(C)=CC(NC(=O)OCC=C)=N1)=O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid (CAS No. 2680880-20-8)

2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid (CAS No. 2680880-20-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and propanoic acid moiety, is often explored for its potential applications in drug development and biochemical studies. Its molecular structure, which includes a carbonylamino group and a propenyloxy side chain, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid is partly due to its relevance in addressing contemporary health challenges, such as inflammation and metabolic disorders. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be modified to enhance its pharmacokinetic properties. This aligns with the increasing demand for small-molecule therapeutics that target specific pathways with minimal side effects.

In the context of green chemistry and sustainable synthesis, CAS No. 2680880-20-8 has also been studied for its compatibility with eco-friendly reaction conditions. The compound’s allyloxycarbonyl group, for instance, offers opportunities for selective deprotection under mild conditions, reducing the need for hazardous reagents. This aspect resonates with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of exploration for 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid is its role in peptide mimetics and enzyme inhibition. The compound’s ability to mimic natural substrates makes it a valuable tool for designing inhibitors of specific enzymes involved in disease pathways. This has led to its inclusion in high-throughput screening libraries, where it is tested against various biological targets to identify novel therapeutic leads.

From a technical standpoint, the synthesis of CAS No. 2680880-20-8 involves multi-step organic reactions, including carbamate formation and N-alkylation. These processes are meticulously optimized to achieve high yields and purity, which are critical for its application in research and development. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control.

Given the rising popularity of computational chemistry, 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid has also been the subject of molecular modeling studies. Researchers use docking simulations and QSAR analyses to predict its interactions with proteins, saving time and resources in the drug discovery pipeline. This approach is particularly appealing to startups and academic labs with limited experimental budgets.

In summary, 2-(5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)propanoic acid (CAS No. 2680880-20-8) represents a promising candidate for advancing both pharmaceutical innovation and sustainable chemistry. Its multifaceted applications, from drug design to green synthesis, underscore its importance in modern scientific research. As interest in precision medicine and eco-friendly synthesis continues to grow, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in the chemical and life sciences.